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Compound of Interest

Compound Name: Triclosan-13C6

Cat. No.: B15556732 Get Quote

An In-depth Technical Guide to Triclosan-13C6
This technical guide provides a comprehensive overview of Triclosan-13C6, a stable isotope-

labeled form of the broad-spectrum antimicrobial agent, Triclosan. This guide is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical properties, analytical applications, and the biological pathways it helps to investigate.

Core Chemical and Physical Data
Triclosan-13C6 is primarily utilized as an internal standard in quantitative analytical studies

due to its chemical similarity to unlabeled Triclosan, allowing for accurate quantification by

correcting for matrix effects and variations in analytical procedures.[1]

Identifier Value Source

CAS Number 2726926-25-4 ChemSrc

Molecular Formula C₆¹³C₆H₇Cl₃O₂ LGC Standards, CymitQuimica

Molecular Weight 295.5 g/mol
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The primary application of Triclosan-13C6 is as an internal standard in isotope dilution mass

spectrometry methods for the precise quantification of Triclosan in various biological and

environmental matrices.

Isotope Dilution Mass Spectrometry
Isotope dilution is a highly accurate method for quantifying compounds. A known amount of the

isotopically labeled standard (Triclosan-13C6) is added to a sample containing the unlabeled

analyte (Triclosan). The ratio of the two compounds is then measured by mass spectrometry.

Since the labeled and unlabeled compounds behave almost identically during sample

preparation and analysis, any loss of the analyte during these steps is corrected for by the

corresponding loss of the internal standard.

Experimental Protocol: Quantification of Triclosan in
Human Nails
This protocol provides a method for the analysis of Triclosan in human nail samples using

isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

Sample Preparation:

Nail samples are digested using sodium hydroxide (NaOH).

The digested sample is then subjected to liquid-liquid extraction using dichloromethane to

isolate Triclosan and the Triclosan-13C6 internal standard.

Chromatographic and Mass Spectrometric Analysis:

Instrumentation: Ultra-performance liquid chromatography coupled with electrospray

ionization tandem mass spectrometry (UPLC-ESI-MS/MS).

Ionization Mode: Negative ion mode.

Quantification: The concentration of Triclosan is determined by comparing the peak area

ratio of the analyte to the internal standard against a calibration curve.

Method Performance:
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Parameter Value

Mean Recoveries 98.1% to 106.3%

Relative Standard Deviations 1.8% to 18.1%

| Limit of Quantification (LOQ) | 2.0 µg/kg |

Experimental Protocol: Quantification of Triclosan in
Water Samples
This protocol outlines a method for determining Triclosan levels in aqueous samples using

solid-phase extraction (SPE) followed by gas chromatography-mass spectrometry (GC-MS).[3]

Sample Preparation:

Water samples are passed through a reversed-phase C18 SPE cartridge to extract Triclosan.

The cartridge is washed, and the analyte is eluted.

The eluate is dried and reconstituted in a solvent containing an internal standard.

Analytical Method:

Technique: On-line derivatization with gas chromatography-mass spectrometry (GC-MS).

Derivatization: An eco-friendly injection-port tert-butyldimethylsilylated (TBDMS)

derivatization is performed.

Method Performance:

Parameter Value

Limit of Quantification (LOQ) 1.0 ng/L in 100 mL water samples

Intra-batch Precision (RSD) < 7%

Inter-batch Precision (RSD) < 11%
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| Accuracy (Mean Recovery) | 80% to 95% |

Biological Mechanism of Action and Signaling
Pathways
Triclosan-13C6 is used to study the biological effects of Triclosan. At low concentrations,

Triclosan is bacteriostatic, primarily by inhibiting fatty acid synthesis. At higher concentrations, it

can be bactericidal by disrupting cell membranes.[4][5][6]

Inhibition of Bacterial Fatty Acid Synthesis
The primary target of Triclosan in bacteria is the enoyl-acyl carrier protein reductase (ENR)

enzyme, a key component of the fatty acid synthesis pathway.[4][6] Triclosan binds to the ENR

enzyme, forming a stable ternary complex with NAD+.[4] This complex blocks the synthesis of

fatty acids, which are essential for building and maintaining bacterial cell membranes,

ultimately leading to the inhibition of bacterial growth.[4][6]
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Bacterial Fatty Acid Synthesis Inhibition by Triclosan.

Impact on Eukaryotic Signaling Pathways
Studies have shown that Triclosan can affect various signaling pathways in eukaryotic cells,

raising concerns about its potential as an endocrine disruptor and its impact on cellular

processes.
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PI3K/Akt/mTOR Pathway: Triclosan has been observed to suppress the viability, migration, and

angiogenesis of human umbilical vein endothelial cells (HUVECs), at least in part, through the

PI3K/Akt/mTOR signaling pathway.[5]
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Triclosan's effect on the PI3K/Akt/mTOR pathway.

MAPK and p53 Signaling Pathways: In zebrafish liver cells, Triclosan has been shown to

induce oxidative stress, which in turn activates the MAPK (ERK, JNK, and p38) and p53

signaling pathways, leading to apoptosis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Analysis of triclosan and triclocarban in human nails using isotopic dilution liquid
chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. go.drugbank.com [go.drugbank.com]

5. mdpi.com [mdpi.com]

6. What is the mechanism of Triclosan? [synapse.patsnap.com]

7. Hazards and Health Risks of the Antibacterial Agent Triclosan to Fish: A Review
[mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15556732?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556732?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/51836122_C-13_Labelled_Internal_Standards_-_a_Solution_to_Minimize_Ion_Suppression_Effects_in_Liquid_Chromatography-Tandem_Mass_Spectrometry_Analyses_of_Drugs_in_Biological_Samples
https://pubmed.ncbi.nlm.nih.gov/23911541/
https://pubmed.ncbi.nlm.nih.gov/23911541/
https://www.researchgate.net/publication/49836422_Determination_of_Triclosan_in_Aqueous_Samples_Using_Solid-phase_Extraction_Followed_by_On-line_Derivatization_Gas_Chromatography-Mass_Spectrometry
https://go.drugbank.com/drugs/DB08604
https://www.mdpi.com/2079-6382/11/6/735
https://synapse.patsnap.com/article/what-is-the-mechanism-of-triclosan
https://www.mdpi.com/2039-4713/15/6/204
https://www.mdpi.com/2039-4713/15/6/204
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Triclosan-13C6 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556732#triclosan-13c6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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